Cas no 2171832-86-1 (4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171832-86-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 6464630
• PubChem ID: 134162463
• Update Time: 2025-07-02

4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid
• 2171832-86-1
• F1911-4010
• AKOS040799718
• EN300-1454930

• Inchi： 1S/C14H19NO4/c1-15-7-11(12(8-15)14(16)17)10-6-9(18-2)4-5-13(10)19-3/h4-6,11-12H,7-8H2,1-3H3,(H,16,17)
• InChI Key： FLIFOFWTAFLNKO-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CC1C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 59Ų

Additional information on 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid

4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid: A Promising Compound in Modern Pharmacological Research

4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid represents a novel class of organic compounds that has garnered significant attention in contemporary pharmacological research. This molecule, characterized by its unique chemical structure and functional groups, exhibits potential therapeutic applications across multiple disease pathways. The compound's molecular formula, C₁₈H₂₂O₅, underscores its complex composition, which includes a pyrrolidine ring substituted with a methyl group and a phenyl ring bearing dimethoxy functional groups. These structural features contribute to its pharmacological profile, making it a subject of interest in both academic and industrial research settings.

Recent studies have highlighted the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid as a potential modulator of intracellular signaling pathways. Its ability to interact with specific receptors and enzymes has been demonstrated in preclinical models, suggesting applications in neurodegenerative disorders, inflammatory conditions, and metabolic syndromes. The compound's pharmacokinetic properties, including its solubility and metabolic stability, further enhance its viability as a candidate for drug development.

One of the most notable advancements in the field involves the 4-(2,5-dimethoyphenyl)-1-methylpyrrolidine-3-carboxylic acid’s role in targeting the endocannabinoid system. Research published in Pharmacological Research (2023) indicates that this compound may exhibit agonistic activity at cannabinoid receptors, potentially offering therapeutic benefits for conditions such as chronic pain and anxiety. These findings align with the growing interest in endocannabinoid-based therapeutics, which are being explored for their broad applicability in treating diverse pathologies.

The 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid has also been investigated for its anti-inflammatory properties. A 2024 study in Journal of Medicinal Chemistry demonstrated its ability to inhibit pro-inflammatory cytokine production in vitro, suggesting potential applications in autoimmune diseases and inflammatory bowel disorders. This mechanism of action is attributed to its interaction with nuclear factor-kappa B (NF-κB) pathways, which play a central role in inflammatory responses.

Another area of focus is the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid’s potential as a neuroprotective agent. Preclinical studies have shown its ability to reduce oxidative stress and neuronal apoptosis in models of Parkinson's disease. These effects are believed to be mediated through its antioxidant properties and modulation of mitochondrial function, which are critical in maintaining neuronal integrity.

Despite its promising therapeutic potential, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid remains in the early stages of development. Current research efforts are focused on optimizing its chemical structure to enhance potency, selectivity, and bioavailability. Computational modeling techniques are being employed to predict its interactions with target proteins, enabling the design of more effective derivatives.

Industry collaborations are also playing a crucial role in advancing the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid’s development. Partnerships between academic institutions and pharmaceutical companies are facilitating large-scale clinical trials to evaluate its safety and efficacy in human subjects. These trials are critical for translating preclinical findings into viable therapeutic options.

From a synthetic standpoint, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid has been synthesized using advanced organic chemistry techniques. The reaction pathways employed to produce this compound are optimized for yield and purity, ensuring its suitability for pharmaceutical applications. These synthetic methods are continually being refined to improve scalability and cost-effectiveness.

Environmental and safety considerations are also being addressed in the research on 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid. Studies are evaluating its biodegradability and potential ecological impact, which is essential for sustainable drug development. These assessments are part of a broader initiative to ensure that new compounds meet environmental standards while maintaining therapeutic efficacy.

Finally, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid exemplifies the intersection of chemistry, biology, and medicine in modern drug discovery. Its development reflects the collaborative efforts of researchers across disciplines to address complex health challenges. As research continues, this compound may emerge as a significant therapeutic option, demonstrating the power of interdisciplinary approaches in advancing medical science.

Overall, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid represents a promising avenue for future therapeutic innovations. Its diverse pharmacological properties and the ongoing research into its mechanisms of action underscore its potential to impact multiple areas of medicine. Continued exploration of this compound is expected to yield valuable insights and advancements in the treatment of various diseases.

As the field of pharmaceutical research evolves, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid stands as a testament to the innovative potential of chemical compounds in addressing complex health challenges. Its development and potential applications highlight the importance of continued investment in scientific research and the collaborative efforts of the global scientific community.

With ongoing studies and technological advancements, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid is poised to make significant contributions to the field of medicine. Its journey from a laboratory compound to a potential therapeutic agent underscores the dynamic nature of pharmaceutical research and the enduring quest to improve human health.

In conclusion, the 4-(2,5-dimethoxyphenyl)-1-methylpyrrolidine-3-carboxylic acid exemplifies the transformative power of scientific inquiry in the development of new therapeutic agents. As research progresses, this compound may offer new possibilities for treating a wide range of conditions, underscoring the importance of continued exploration and innovation in the field of pharmaceutical science.